Cas no 1361588-69-3 (3-Fluoro-2-methoxy-4-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 3-Fluoro-2-methoxy-4-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361588-69-3
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4921941
• Update Time: 2025-06-16

3-Fluoro-2-methoxy-4-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methoxy-4-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3FNO/c1-18-12-11(16)7(4-5-17-12)6-2-3-8(13)10(15)9(6)14/h2-5H,1H3
• InChI Key： WFEZIANDEKRXBL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CN=C(C=1F)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 4.8
• Topological Polar Surface Area: 22.1

Additional information on 3-Fluoro-2-methoxy-4-(2,3,4-trichlorophenyl)pyridine

Comprehensive Overview of 3-Fluoro-2-methoxy-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361588-69-3)

The compound 3-Fluoro-2-methoxy-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361588-69-3) is a fluorinated and chlorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of fluoro and methoxy substituents, make it a valuable intermediate for the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 3-Fluoro-2-methoxy-4-(2,3,4-trichlorophenyl)pyridine is its role in the development of novel pharmaceuticals. The pyridine core is a common motif in many bioactive molecules, and the addition of halogen atoms like fluoro and trichlorophenyl groups can significantly alter the compound's pharmacokinetic properties. Recent studies have explored its potential as a building block for kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. This aligns with the current trend in precision medicine, where researchers seek to develop highly specific therapeutics with minimal side effects.

In addition to its pharmaceutical applications, 3-Fluoro-2-methoxy-4-(2,3,4-trichlorophenyl)pyridine has also shown promise in the agrochemical sector. The compound's chlorinated phenyl moiety is reminiscent of several commercially successful herbicides and fungicides. As the global demand for sustainable agriculture grows, there is a heightened focus on developing new crop protection agents that are both effective and environmentally friendly. This compound's structural versatility makes it a candidate for further optimization in this domain.

The synthesis of 3-Fluoro-2-methoxy-4-(2,3,4-trichlorophenyl)pyridine typically involves multi-step organic reactions, including halogenation and etherification. Researchers often employ modern techniques such as microwave-assisted synthesis or flow chemistry to improve yields and reduce reaction times. These methods are particularly relevant in today's fast-paced research environment, where efficiency and scalability are paramount. Moreover, the compound's CAS No. 1361588-69-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

Another area of interest is the compound's potential role in material science. The combination of fluoro and methoxy groups can influence the electronic properties of the pyridine ring, making it a candidate for use in organic electronics or as a ligand in catalytic systems. This aligns with the broader trend of exploring halogenated compounds for advanced materials, which are essential for technologies like OLEDs and photovoltaic cells.

From a regulatory perspective, 3-Fluoro-2-methoxy-4-(2,3,4-trichlorophenyl)pyridine is not classified as a hazardous substance under current guidelines, making it a safer alternative for research and industrial applications. However, proper handling and disposal protocols should always be followed to ensure environmental and personal safety. This is particularly important given the increasing scrutiny on chemical sustainability and the push for greener alternatives in the chemical industry.

In conclusion, 3-Fluoro-2-methoxy-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361588-69-3) is a versatile compound with significant potential in multiple fields, including pharmaceuticals, agrochemicals, and material science. Its unique structural features and adaptability make it a valuable asset for researchers aiming to address some of the most pressing challenges in these areas. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest for years to come.